Cas no 2792201-69-3 (3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride)

• Product Name: 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride
• CAS No: 2792201-69-3
• MF: C₅H₁₃ClNO₂P
• MW: 185.588981389999
• CID: 5605372
• PubChem ID: 134284991
• Update Time: 2025-10-29

3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylphosphoryl)oxetan-3-amine hydrochloride
• EN300-37417684
• 2792201-69-3
• SCHEMBL19900670
• 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride

• Inchi： 1S/C5H12NO2P.ClH/c1-9(2,7)5(6)3-8-4-5;/h3-4,6H2,1-2H3;1H
• InChI Key： GPHRSQSLUOPMHH-UHFFFAOYSA-N
• SMILES： Cl.P(C)(C)(C1(COC1)N)=O

Computed Properties

• Exact Mass: 185.0372433g/mol
• Monoisotopic Mass: 185.0372433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride

3-(Dimethylphosphoryl)oxetan-3-amine Hydrochloride: A Comprehensive Overview

The compound 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride (CAS No. 2792201-69-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride is an oxetane derivative with a dimethylphosphoryl group attached to the nitrogen atom. The oxetane ring, a four-membered cyclic ether, contributes to the molecule's stability and reactivity. The dimethylphosphoryl group introduces phosphorus into the structure, which is known for its role in biochemical processes and drug design. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common in pharmaceuticals to enhance solubility and stability.

Recent studies have highlighted the importance of oxetane derivatives in medicinal chemistry due to their unique pharmacokinetic properties. The presence of the dimethylphosphoryl group in 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride further enhances its bioavailability and selectivity, making it a valuable candidate for drug delivery systems.

Synthesis and Characterization

The synthesis of 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride involves a multi-step process that typically starts with the preparation of oxetane derivatives. The key steps include nucleophilic substitution reactions, phosphorylation, and acid-base neutralization to form the hydrochloride salt. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound accurately.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. Researchers have explored catalytic systems that reduce energy consumption and minimize waste, aligning with global efforts toward environmentally friendly chemical processes.

Biological Activity and Applications

3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride has shown remarkable biological activity in various assays. Its ability to interact with cellular targets makes it a promising candidate for therapeutic interventions. For instance, studies have demonstrated its potential as an anticancer agent due to its selective cytotoxicity against cancer cells while sparing normal cells.

In addition to its pharmacological applications, this compound has also been investigated for its role in enzyme inhibition and signaling pathways modulation. Recent research highlights its ability to inhibit key enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Future Directions and Research Opportunities

The future of 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride lies in exploring its full therapeutic potential through preclinical studies and clinical trials. Researchers are actively working on optimizing its pharmacokinetic profile to enhance efficacy and reduce side effects.

Moreover, the compound's unique structure offers opportunities for further modification to create analogs with improved properties. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new applications for this versatile molecule.

In conclusion, 3-(Dimethylphosphoryl)oxetan-3-amine hydrochloride (CAS No. 2792201-69-3) is a compelling compound with vast potential across multiple disciplines. Its chemical versatility, combined with cutting-edge research advancements, positions it as a key player in future innovations in medicine and materials science.